(2-(Pyrimidin-2-yl)thiazol-4-yl)methanamine
Overview
Description
2-(Pyrimidin-2-yl)thiazol-4-yl)methanamine, commonly referred to as PTMA, is a synthetic compound that has been studied for its potential applications in scientific research. PTMA has been found to have a range of biochemical and physiological effects and has been used in a variety of lab experiments.
Scientific Research Applications
1. Cyclin-Dependent Kinase Inhibition
Research has identified certain pyrimidin-thiazolyl compounds as potent inhibitors of cyclin-dependent kinase-2 (CDK2). These compounds exhibit antiproliferative and proapoptotic effects, consistent with cellular CDK2 and CDK9 inhibition, which is vital for cancer treatment research (Wang et al., 2004).
2. Antifungal Applications
Pyrimidin-thiazolyl derivatives have been synthesized and shown to have significant antifungal properties, particularly against fungi like Aspergillus terreus and Aspergillus niger. These compounds represent a promising area of research in developing new antifungal agents (Jafar et al., 2017).
3. Bone Formation Rate Enhancement
Some compounds in this class have shown potential in enhancing bone formation. A specific compound, WAY-262611, has demonstrated a dose-dependent increase in trabecular bone formation rate in animal models, indicating its potential in treating bone disorders (Pelletier et al., 2009).
4. Anticancer Activity
Certain pyrimidin-thiazolyl compounds have been synthesized and evaluated for their antiproliferative activity, showing promising results as anticancer agents. The synthesis process and biological activity of these compounds are of particular interest in the field of medicinal chemistry (Huang et al., 2020).
5. Antiangiogenic Properties
Some synthesized compounds derived from pyrimidin-thiazolyl structures have shown significant potential as antiangiogenic agents, particularly in combating cancer by inhibiting blood vessel formation that supports tumor growth (Jafar & Hussein, 2021).
properties
IUPAC Name |
(2-pyrimidin-2-yl-1,3-thiazol-4-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4S/c9-4-6-5-13-8(12-6)7-10-2-1-3-11-7/h1-3,5H,4,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUSXSXZMNZRQOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)C2=NC(=CS2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80653255 | |
Record name | 1-[2-(Pyrimidin-2-yl)-1,3-thiazol-4-yl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80653255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1123169-55-0 | |
Record name | 1-[2-(Pyrimidin-2-yl)-1,3-thiazol-4-yl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80653255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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